8-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]octane-3-carboxylic acid

• IUPAC Name: 8-[(2-methylpropan-2-yl)oxycarbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• InChI: InChI=1S/C13H21NO4/c1-13(2,3)18-12(17)14-9-4-5-10(14)7-8(6-9)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key: HKXICUDOIXLKLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCC1CC(C2)C(=O)O
• Molecular Formula: C13H21NO4
• DSSTOX Substance ID: DTXSID40594271
• Molecular Weight: 255.31 g/mol
• CAS No.: 1159826-74-0

Description

8-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]octane-3-carboxylic acid is a useful research compound. Its molecular formula is C13H21NO4 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Techniques

  The compound has been synthesized through straightforward methods using readily available materials, demonstrating its accessibility for research purposes (Casabona, Jiménez, & Cativiela, 2007).

• Structural Analysis

  There has been significant work in understanding the structural and conformational aspects of derivatives of this compound. For instance, the study of ethyl-8-α-hydroxy-3-azabicyclo[3.2.1]octane-8-β-carboxylate provided insights into the preferred conformation in different solvents (Diez et al., 1991).

Application in Drug Synthesis

• Combinatorial Synthesis

  This compound has been used in the combinatorial synthesis of benztropine analogues, showcasing its utility in creating libraries for drug discovery (Pedersen et al., 2004).

• Peptidomimetic Research

  Its derivatives have been synthesized for application in creating peptidomimetic structures, which are crucial for the development of peptide-based drug therapies (Kubyshkin et al., 2009).

Novel Reaction Pathways

• Exploring New Reaction Pathways: Research has been conducted to explore unique reaction pathways using derivatives of this compound, contributing to the broader understanding of organic synthesis processes (MacorJohn et al., 1998).

Constrained Dipeptide Isosteres

• Development of Dipeptide Isosteres: Its derivatives have been used to develop conformationally constrained dipeptide isosteres. These studies are important for the design of novel bioactive compounds (Guarna et al., 1999).

Chiral Compound Synthesis

• Chiral Compound Development: Research has focused on synthesizing chiral cyclic amino acid esters using derivatives of this compound, contributing to the field of stereoselective synthesis (Moriguchi et al., 2014).

Synthesis routes and methods

Procedure details

To 3-cyano-8-aza-bicyclo[3.2.1]octane-8-carboxylic acid tert-butyl ester (Intermediate 104, 190 mg, 0.81 mmol) was added potassium hydroxide (270 mg, 4.83 mmol), EtOH (3 mL) and water (1 mL). The mixture was heated at 95 C for 4 h, allowed to cool and acidified to pH=2 with a 1 M aq. solution of citric acid. The mixture was then extracted with EtOAc (2×5 mL) and the combined extracts washed with saturated brine (10 mL), and dried over anhydrous sodium sulfate. Evaporation gave the crude title compound which was used directly without further purification (190 mg, 94%). Method B HPLC-MS: MH+ requires m/z=255. Found: m/z=200 (MH-tBu), Rt=1.68 min (76%).